Cas no 110601-43-9 (1,15-Dihydroxy-12-oxo-2,6,13-phytatrien-19-al)

• Product Name: 1,15-Dihydroxy-12-oxo-2,6,13-phytatrien-19-al
• CAS No: 110601-43-9
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 2030436
• Update Time: 2025-04-21

1,15-Dihydroxy-12-oxo-2,6,13-phytatrien-19-al Chemical and Physical Properties

Names and Identifiers

• 1,15-Dihydroxy-12-oxo-2,6,13-phytatrien-19-al

• Inchi： 1S/C20H32O4/c1-16(12-14-21)7-5-9-18(15-22)10-6-8-17(2)19(23)11-13-20(3,4)24/h9,11-13,15,17,21,24H,5-8,10,14H2,1-4H3/b13-11+,16-12+,18-9-
• InChI Key： IJNXCNLFOIXWSL-HTZKJDBISA-N
• SMILES： CC(C(/C=C/C(O)(C)C)=O)CCC/C(=C/CC/C(=C/CO)/C)/C=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 2.206

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids